Cas no 2248185-09-1 ((S)-2-(fluoromethyl)propanoic acid)

• Product Name: (S)-2-(fluoromethyl)propanoic acid
• CAS No: 2248185-09-1
• MF: C₄H₇FO₂
• MW: 106.095585107803
• CID: 5963881
• PubChem ID: 59665519
• Update Time: 2025-05-19

(S)-2-(fluoromethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(fluoromethyl)propanoic acid
• Propanoic acid, 3-fluoro-2-methyl-, (2S)-
• EN300-6505460
• (2S)-3-fluoro-2-methylpropanoic acid
• SCHEMBL1030374
• (S)-3-Fluoro-2-methylpropanoic acid
• 2248185-09-1

• Inchi： 1S/C4H7FO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)/t3-/m1/s1
• InChI Key： IGWDEZHXQDTZQV-GSVOUGTGSA-N
• SMILES： C(O)(=O)[C@H](C)CF

Computed Properties

• Exact Mass: 106.04300762g/mol
• Monoisotopic Mass: 106.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 184.3±10.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (S)-2-(fluoromethyl)propanoic acid

Professional Introduction to (S)-2-(fluoromethyl)propanoic acid (CAS No. 2248185-09-1)

(S)-2-(fluoromethyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2248185-09-1, is a chiral compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, belonging to the class of fluorinated carboxylic acids, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> stereochemistry of (S)-2-(fluoromethyl)propanoic acid plays a crucial role in its biological activity. The presence of a fluorine atom at the second carbon position introduces electronic and steric effects that can influence the compound's interactions with biological targets. This feature has made it a subject of extensive investigation in drug discovery and development, particularly for its potential applications in modulating enzyme activity and receptor binding.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity. (S)-2-(fluoromethyl)propanoic acid is no exception, and its derivatives have been explored as key building blocks in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in the development of protease inhibitors, which are critical for treating various inflammatory and infectious diseases.

One of the most compelling aspects of (S)-2-(fluoromethyl)propanoic acid is its role as a precursor in the synthesis of enantiomerically pure compounds. The stereochemical purity of this compound is essential for ensuring the efficacy and safety of pharmaceutical products. Researchers have leveraged its chiral center to develop enantiopure intermediates that exhibit high selectivity for specific biological targets. This has been particularly relevant in the development of central nervous system (CNS) drugs, where enantiomeric purity is often a critical factor.

The< strong> fluoromethyl group present in (S)-2-(fluoromethyl)propanoic acid also contributes to its unique chemical properties. Fluorine atoms are known to enhance the lipophilicity and binding affinity of molecules, making them more effective at crossing biological membranes and interacting with receptors. This has led to investigations into its potential use as a pharmacophore in the design of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing< strong> (S)-2-(fluoromethyl)propanoic acid. These methods often involve asymmetric hydrogenation or enzymatic resolution techniques, which allow for the precise control of stereochemistry. Such improvements have not only enhanced the availability of this compound but also reduced costs, making it more accessible for industrial applications. The development of scalable synthetic routes has been instrumental in facilitating further research and commercialization efforts.

The< strong> biological activity of (S)-2-(fluoromethyl)propanoic acid has been extensively studied in both preclinical and clinical settings. Preclinical studies have shown that derivatives of this compound exhibit promising effects on various disease models, including anti-inflammatory, anti-tumor, and neuroprotective activities. These findings have prompted researchers to explore its potential as a lead compound or intermediate in the development of new therapeutic agents.

In clinical trials, some derivatives of< strong> (S)-2-(fluoromethyl)propanoic acid have demonstrated encouraging results in treating conditions such as rheumatoid arthritis and certain types of cancer. The ability of these compounds to modulate key biological pathways has highlighted their therapeutic potential. However, further research is needed to fully understand their mechanisms of action and long-term safety profiles.

The< strong> chemical versatility of (S)-2-(fluoromethyl)propanoic acid also makes it a valuable tool for synthetic chemists. Its carboxylic acid functionality allows for further derivatization into esters, amides, and other heterocyclic compounds, expanding its utility in drug discovery. Additionally, its fluorinated nature provides opportunities for exploring novel chemical reactions and transformations that may lead to innovative synthetic strategies.

The< strong> industrial applications of (S)-2-(fluoromethyl)propanoic acid are diverse and span across multiple sectors. In addition to pharmaceuticals, this compound is used in agrochemicals as an intermediate for synthesizing herbicides and pesticides. Its unique properties make it an effective building block for creating molecules that interact specifically with biological targets in plants and pests.

The future prospects for< strong> (S)-2-(fluoromethyl)propanoic acid are promising, with ongoing research aimed at uncovering new applications and optimizing existing ones. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, leading to faster identification of novel derivatives with enhanced biological activity. Furthermore, collaborations between academia and industry will play a crucial role in translating laboratory findings into commercially viable products.

In conclusion,< strong>(S)-2-(fluoromethyl)propanoic acid (CAS No. 2248185-09-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its chiral center, fluorinated moiety, and versatile chemical properties make it an invaluable tool for drug discovery and synthesis. As research continues to evolve, this compound is likely to play an increasingly important role in developing innovative therapies for various diseases.